Cas no 874647-08-2 (N-(3-Methoxyphenyl)-4-piperidinamine Hydrochloric Acid Salt)

• Product Name: N-(3-Methoxyphenyl)-4-piperidinamine Hydrochloric Acid Salt
• CAS No: 874647-08-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1085137
• PubChem ID: 7148673
• Update Time: 2025-06-08

N-(3-Methoxyphenyl)-4-piperidinamine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• N-(3-Methoxyphenyl)piperidin-4-amine
• (3-METHOXY-PHENYL)-PIPERIDIN-4-YL-AMINE
• AKOS010244181
• Z728910490
• MFCD06740346
• ZJB64708
• SB43539
• CS-0259745
• FT-0711469
• (3-methoxy-phenyl)-piperidin-4-yl-amine, AldrichCPR
• N-(3-METHOXYPHENYL)-4-PIPERIDINAMINE
• 874647-08-2
• EN300-74122
• C78525
• CHEMBL3551897
• SCHEMBL2252765
• DB-016430
• STL194225
• N-(3-Methoxyphenyl)-4-piperidinamine Hydrochloric Acid Salt

• MDL： MFCD06740346
• Inchi： 1S/C12H18N2O/c1-15-12-4-2-3-11(9-12)14-10-5-7-13-8-6-10/h2-4,9-10,13-14H,5-8H2,1H3
• InChI Key： TWBBGXRQAIQTFK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC1CCNCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.3Ų

Additional information on N-(3-Methoxyphenyl)-4-piperidinamine Hydrochloric Acid Salt

N-(3-Methoxyphenyl)-4-Piperidinamine Hydrochloric Acid Salt (CAS No. 874647-08-2): A Comprehensive Overview

N-(3-Methoxyphenyl)-4-piperidinamine hydrochloric acid salt (CAS No. 874647-08-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(3-methoxyphenyl)piperidin-4-amine hydrochloride, is a derivative of piperidine, a six-membered heterocyclic amine that plays a crucial role in the development of various therapeutic agents.

The chemical structure of N-(3-Methoxyphenyl)-4-piperidinamine hydrochloric acid salt features a piperidine ring substituted with a methoxyphenyl group, which imparts unique pharmacological properties. The methoxy group on the phenyl ring enhances the lipophilicity and stability of the molecule, making it suitable for various biological assays and drug discovery programs.

Recent studies have highlighted the potential of N-(3-Methoxyphenyl)-4-piperidinamine hydrochloric acid salt in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant affinity for serotonin receptors, particularly the 5-HT_1A receptor. This property makes it a promising candidate for the development of novel antidepressants and anxiolytics.

In addition to its potential in psychiatric disorders, N-(3-Methoxyphenyl)-4-piperidinamine hydrochloric acid salt has also been investigated for its analgesic properties. A study conducted by a team at the University of California found that this compound effectively reduces pain responses in animal models, suggesting its potential as a new class of pain management drugs.

The synthesis of N-(3-Methoxyphenyl)-4-piperidinamine hydrochloric acid salt typically involves several steps, including the formation of the piperidine ring and subsequent substitution with the methoxyphenyl group. The final step involves the conversion to the hydrochloride salt to enhance its solubility and stability. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the profile of N-(3-Methoxyphenyl)-4-piperidinamine hydrochloric acid salt. Results from these studies indicate that it has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential interactions with other medications.

The pharmacokinetic properties of N-(3-Methoxyphenyl)-4-piperidinamine hydrochloric acid salt have also been extensively studied. It has been found to exhibit good oral bioavailability and a favorable distribution profile, which are essential characteristics for a drug candidate. These properties make it suitable for various routes of administration, including oral and intravenous delivery.

In conclusion, N-(3-Methoxyphenyl)-4-piperidinamine hydrochloric acid salt (CAS No. 874647-08-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in areas such as psychiatry and pain management. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development.